Cas no 320422-49-9 (Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylate)

• Product Name: Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylate
• CAS No: 320422-49-9
• MDL: MFCD01568267
• CID: 4645712
• Update Time: 2025-10-28

Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXYLATE
• Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylate

• MDL： MFCD01568267

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno2,3-cpyrazole-5-carboxylate

Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate (CAS No. 320422-49-9): A Comprehensive Overview

Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate (CAS No. 320422-49-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrazole class, a heterocyclic structure that has been extensively studied for its potential biological activities. The presence of a trifluoromethyl group and a carboxylate ester moiety in its molecular framework enhances its pharmacological properties, making it a promising candidate for further investigation in drug development.

The molecular structure of Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate consists of a thiophene ring fused with a pyrazole ring, which is a common motif in many bioactive molecules. The trifluoromethyl group (CF₃) at the 3-position of the thienopyrazole core contributes to the compound's lipophilicity and metabolic stability, while the carboxylate ester at the 5-position provides a site for further functionalization and interaction with biological targets. This unique structural arrangement makes it an intriguing subject for studying its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate with various biological receptors. Studies have shown that this compound exhibits promising binding properties with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for developing novel anti-inflammatory agents. The trifluoromethyl group's ability to enhance binding affinity has been particularly noted in interactions with protein targets, suggesting its utility in designing more potent and selective drugs.

In addition to its anti-inflammatory potential, Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate has also shown promise in other therapeutic areas. Research indicates that this compound may have antiviral and anticancer properties. The thienopyrazole scaffold is known to interact with DNA and RNA polymerases, which are critical targets in antiviral therapy. Furthermore, the presence of the trifluoromethyl group can modulate the electron density of the molecule, enhancing its ability to interfere with cancer cell proliferation pathways. These findings highlight the compound's versatility and its potential as a lead molecule for drug discovery programs.

The synthesis of Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex heterocyclic core efficiently. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-halogen exchange reactions, which are well-established protocols in modern synthetic chemistry. These synthetic strategies ensure high yields and purity, making it feasible for large-scale production and further pharmaceutical applications.

The pharmacological evaluation of Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its inhibitory effects on various enzymes and receptors relevant to inflammation and cancer biology. For instance, preliminary data suggest that this compound can inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, its interaction with kinases involved in cancer signaling pathways has been observed, indicating potential therapeutic benefits in oncology.

In vivo studies have further validated the pharmacological potential of this compound. Animal models have shown that Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate can modulate inflammatory responses effectively without significant side effects. The compound's ability to penetrate biological membranes due to its lipophilic nature enhances its bioavailability, ensuring better therapeutic efficacy. These findings support its further development as a lead compound for clinical trials aimed at treating inflammatory diseases and cancer.

The future direction of research on Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate includes optimizing its chemical structure for improved pharmacological properties and exploring new therapeutic applications. Structural modifications such as altering the substitution patterns on the thiophene ring or introducing additional functional groups could enhance its potency and selectivity. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into its therapeutic benefits and potential side effects.

The development of novel pharmaceutical agents often involves collaboration between synthetic chemists, biologists, and clinicians to ensure that promising compounds like Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate are translated from laboratory research into safe and effective treatments for patients. This multidisciplinary approach leverages expertise from various fields to accelerate drug discovery processes and bring new therapies to market more efficiently.

In conclusion, Ethyl 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-carboxylate (CAS No. 320422-49-9) is a structurally unique compound with significant potential in pharmaceutical applications. Its multifaceted biological activities make it an attractive candidate for further research aimed at developing novel treatments for inflammation-related diseases and cancer. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies across multiple medical disciplines.